Cas no 173904-24-0 ((7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride)
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (7S)-5-Azaspiro[2.4]heptan-7-amine hydrochloride
- (7S)-5-azaspiro[2.4]heptan-7-amine,dihydrochloride
- (S)-7-AMINO-5-AZASPIRO[2.4]HEPTANE DIHYDROCHLORIDE
- (7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
- CS-0199802
- SCHEMBL5498982
- (S)-5-Azaspiro[2.4]heptan-7-amine dihydrochloride
- (7S)-7-Amino-5-azaspiro[2.4]heptane dihydrochloride
- (S)-5-Aza-spiro[2.4]hept-7-ylamine dihydrochloride
- 129306-12-3
- DTXSID90634813
- 173904-24-0
- YJMPDZLZEKRKFR-ZJIMSODOSA-N
- (S)-5-AZA-SPIRO[2.4]HEPT-7-YLAMINE2HCL
- MFCD13193240
- (S)-5-AZA-SPIRO[2.4]HEPT-7-YLAMINE 2HCL
- (7S)-5-Azaspiro[2.4]heptan-7-amine--hydrogen chloride (1/2)
-
- MDL: MFCD13193240
- Inchi: 1S/C6H12N2.2ClH/c7-5-3-8-4-6(5)1-2-6;;/h5,8H,1-4,7H2;2*1H/t5-;;/m1../s1
- InChI Key: YJMPDZLZEKRKFR-ZJIMSODOSA-N
- SMILES: Cl.Cl.N1C[C@H](C2(C1)CC2)N
Computed Properties
- Exact Mass: 184.0534038g/mol
- Monoisotopic Mass: 184.0534038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 107
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38Ų
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 51069-0.25/G |
(S)-5-AZA-SPIRO[2.4]HEPT-7-YLAMINE 2HCL |
173904-24-0 | 97% | 0.25g |
$750 | 2023-09-17 | |
| AstaTech | 51069-1/G |
(S)-5-AZA-SPIRO[2.4]HEPT-7-YLAMINE 2HCL |
173904-24-0 | 97% | 1g |
$1499 | 2023-09-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011264-1-100MG |
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
173904-24-0 | 95% | 100MG |
¥ 1,729.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011264-1-250MG |
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
173904-24-0 | 95% | 250MG |
¥ 2,765.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011264-1-500MG |
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
173904-24-0 | 95% | 500MG |
¥ 4,606.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011264-1-1G |
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
173904-24-0 | 95% | 1g |
¥ 6,903.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011264-1-5G |
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
173904-24-0 | 95% | 5g |
¥ 20,710.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011264-1-100mg |
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
173904-24-0 | 95% | 100mg |
¥1728.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011264-1-250mg |
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
173904-24-0 | 95% | 250mg |
¥2765.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011264-1-500mg |
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
173904-24-0 | 95% | 500mg |
¥4607.0 | 2024-04-23 |
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on (7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
Comprehensive Overview of (7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride (CAS No. 173904-24-0)
(7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride (CAS No. 173904-24-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (7S)-5-azaspiro[2.4]heptan-7-amine dihydrochloride, is a spirocyclic amine derivative with a distinctive structural framework that offers a wide range of potential applications in drug discovery and development.
The chemical structure of (7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride features a spirocyclic ring system with an azaspiro[2.4]heptane core, which provides it with unique conformational properties and chemical reactivity. The presence of the amine group in the 7-position, along with the dihydrochloride salt form, enhances its solubility and bioavailability, making it an attractive candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of (7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride in modulating various biological targets. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Research has shown that this compound can act as a potent and selective ligand for specific GPCRs, offering potential benefits in the treatment of neurological disorders, cardiovascular diseases, and other conditions.
In addition to its potential as a GPCR ligand, (7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in the management of inflammatory diseases such as rheumatoid arthritis and asthma.
The pharmacokinetic properties of (7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high oral bioavailability and low toxicity make it a promising candidate for further clinical development.
Clinical trials involving (7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride are currently underway to evaluate its safety and efficacy in various therapeutic indications. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.
Beyond its therapeutic applications, (7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride has also been explored as a tool compound in chemical biology research. Its unique structural features make it an excellent scaffold for the development of novel probes and inhibitors to study biological processes at the molecular level.
In conclusion, (7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride (CAS No. 173904-24-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural properties, favorable pharmacokinetic profile, and promising preliminary clinical results make it an exciting candidate for further investigation and development as a therapeutic agent.
173904-24-0 ((7S)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride) Related Products
- 129306-03-2(5-Azaspiro[2.4]heptan-7-amine)
- 129306-12-3((7S)-5-Azaspiro[2.4]heptan-7-amine)
- 154206-08-3(3-Pyrrolidinamine,4-cyclopropyl-, trans- (9CI))
- 1368128-52-2(5-METHYL-5-AZASPIRO[2.4]HEPTAN-7-AMINE)
- 328405-12-5((7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride)
- 129306-11-2((7R)-5-azaspiro[2.4]heptan-7-amine)
- 2580102-70-9(rac-(3R,4S)-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)
- 400841-22-7(5-azaspiro[2.4]heptan-7-amine;dihydrochloride)
- 1044904-53-1(7-Methyl-5-azaspiro[2.4]heptan-7-amine)
- 1443980-39-9(4-ethyl-1-methyl-pyrrolidin-3-amine;dihydrochloride)